Cas no 869535-67-1 (1-(2,6-dimethylphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(2,6-dimethylphenyl)methylcyclopropan-1-amine
• CAS No: 869535-67-1
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6223559
• PubChem ID: 23106106
• Update Time: 2025-06-09

1-(2,6-dimethylphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethylphenyl)methylcyclopropan-1-amine
• SCHEMBL1824827
• EN300-1866978
• 1-[(2,6-dimethylphenyl)methyl]cyclopropan-1-amine
• 1-(2,6-dimethyl-benzyl)-cyclopropylamine
• VUWQAJVGAMUPLD-UHFFFAOYSA-N
• 869535-67-1
• AKOS017530318

• Inchi： 1S/C12H17N/c1-9-4-3-5-10(2)11(9)8-12(13)6-7-12/h3-5H,6-8,13H2,1-2H3
• InChI Key： VUWQAJVGAMUPLD-UHFFFAOYSA-N
• SMILES： NC1(CC2C(C)=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,6-dimethylphenyl)methylcyclopropan-1-amine

Professional Introduction to 1-(2,6-dimethylphenyl)methylcyclopropan-1-amine (CAS No. 869535-67-1)

1-(2,6-dimethylphenyl)methylcyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 869535-67-1, belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system. The presence of two methyl groups at the 2 and 6 positions of the phenyl ring enhances its structural stability and influences its electronic properties, making it a promising candidate for various chemical and biological applications.

The structural motif of 1-(2,6-dimethylphenyl)methylcyclopropan-1-amine consists of a cyclopropan-1-amine moiety attached to a substituted benzene ring. This configuration imparts unique reactivity and binding capabilities, which have been explored in recent years for the development of novel therapeutic agents. The cyclopropane ring is known for its strained three-membered structure, which can be exploited in drug design to enhance binding affinity and metabolic stability.

In recent years, there has been growing interest in the pharmacological potential of compounds containing the cyclopropane scaffold. Studies have demonstrated that such molecules can interact with biological targets in distinct ways compared to their linear or aromatic counterparts. The rigid structure of the cyclopropane ring can facilitate optimal positioning within the binding site of a target protein, leading to improved efficacy and selectivity. This concept has been particularly relevant in the development of kinase inhibitors and other enzyme-targeting drugs.

The substituted benzene ring in 1-(2,6-dimethylphenyl)methylcyclopropan-1-amine further contributes to its chemical diversity. The methyl groups at the 2 and 6 positions enhance hydrophobicity and influence electronic distribution, which can be critical for interactions with biological receptors. This substitution pattern has been strategically employed in medicinal chemistry to modulate pharmacokinetic properties and improve drug-like characteristics.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds like 1-(2,6-dimethylphenyl)methylcyclopropan-1-amine with tailored properties. Molecular docking studies have shown that this compound can bind effectively to various protein targets, including those implicated in inflammatory diseases and cancer. The combination of computational modeling with experimental validation has accelerated the discovery process for novel bioactive molecules.

The pharmacological profile of 1-(2,6-dimethylphenyl)methylcyclopropan-1-amine has been investigated in several preclinical studies. These investigations have focused on its potential as a scaffold for developing small-molecule inhibitors with therapeutic relevance. Initial findings suggest that this compound exhibits inhibitory activity against specific enzymes involved in disease pathways, making it a valuable tool for further pharmacological exploration.

One of the most compelling aspects of this compound is its synthetic accessibility. Modern synthetic methodologies have made it possible to construct complex molecules like 1-(2,6-dimethylphenyl)methylcyclopropan-1-amine with high efficiency and yield. This accessibility is crucial for both academic research and industrial drug development, as it allows for rapid iteration and optimization of lead compounds.

The biological activity of 1-(2,6-dimethylphenyl)methylcyclopropan-1-amine has been further explored through structural analog studies. By varying substituents on the phenyl ring or modifying the cyclopropane moiety, researchers can generate libraries of related compounds for high-throughput screening. This approach has been successful in identifying novel derivatives with enhanced potency or selectivity against specific biological targets.

In conclusion, 1-(2,6-dimethylphenyl)methylcyclopropan-1-amine (CAS No. 869535-67-1) represents an intriguing example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique combination of a cyclopropane ring and a substituted benzene moiety offers numerous opportunities for further exploration in drug discovery. As research continues to uncover new therapeutic applications for this class of compounds, 1-(2,6-dimethylphenyl)methylcyclopropan-1-amine is poised to play a significant role in future medical advancements.